Cas no 2229377-32-4 (tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclohexylcarbamate
• CAS No: 2229377-32-4
• MF: C₁₄H₂₆F₂N₂O₂
• MW: 292.365251064301
• CID: 6302063
• PubChem ID: 165622350
• Update Time: 2025-08-05

tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclohexylcarbamate
• EN300-1884064
• 2229377-32-4
• tert-butyl N-[1-(3-amino-2,2-difluoropropyl)cyclohexyl]carbamate

• Inchi： 1S/C14H26F2N2O2/c1-12(2,3)20-11(19)18-13(7-5-4-6-8-13)9-14(15,16)10-17/h4-10,17H2,1-3H3,(H,18,19)
• InChI Key： PPFYFGYEJOURGY-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1(CCCCC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 292.19623440g/mol
• Monoisotopic Mass: 292.19623440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclohexylcarbamate

tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclohexylcarbamate: A Comprehensive Overview

tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclohexylcarbamate (CAS No. 2229377-32-4) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound, often referred to as tert-butyl carbamate derivative, is characterized by its cyclohexane ring and the presence of a tert-butyl group, which contributes to its stability and reactivity. The compound's structure also includes a 3-amino-2,2-difluoropropyl group, which adds complexity to its chemical properties and potential applications.

Recent studies have highlighted the importance of tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclohexylcarbamate in drug discovery and development. Researchers have explored its role as a potential precursor in the synthesis of bioactive molecules, particularly in the field of antiviral agents and anticancer drugs. The compound's ability to form stable bonds with other molecules makes it a valuable intermediate in organic synthesis.

The synthesis of tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclohexylcarbamate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, reducing production costs and improving yield. For instance, the use of transition metal catalysts has been shown to enhance the efficiency of key steps in the synthesis process.

In terms of physical properties, tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclohexylcarbamate exhibits a melting point of approximately 150°C and a boiling point around 400°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating moderate stability under typical storage conditions.

The biological activity of tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclohexylcarbamate has been a focal point of recent research. Studies conducted on animal models have demonstrated its potential as an antimicrobial agent, particularly against gram-positive bacteria. Additionally, preliminary tests suggest that the compound may possess anti-inflammatory properties, making it a promising candidate for further investigation in the field of pharmacology.

One of the most significant breakthroughs involving this compound is its application in the development of targeted drug delivery systems. Researchers have explored the use of tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclohexylcarbamate as a carrier molecule for delivering therapeutic agents to specific tissues or cells. This approach has shown potential in improving drug efficacy while minimizing side effects.

From an environmental perspective, the degradation pathways of tert-butyl N-1-(3-amino-2,2-difluoropropyl)cyclohexylcarbamate have been studied to assess its impact on ecosystems. Results indicate that the compound undergoes biodegradation under aerobic conditions, with microbial activity playing a key role in its breakdown. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, tert-butyl N-1-(3-amino-2,2-difluoroprop